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Compound of Interest |

Compound Name: D-threo-Dihydrosphingosine
CAS No.: 6036-86-8
Cat. No.: B164526
Get Quote
. J

D-threo-Dihydrosphingosine is a bioactive sphingolipid, a precursor in the biosynthesis of
sphingosine and a key player in cellular processes.[1][2] While it is a biologically active
molecule, it is crucial to note that under the US OSHA Hazard Communication Standard (29
CFR 1910.1200) and GHS classifications, D-threo-Dihydrosphingosine is generally not
considered a hazardous substance.[3][4][5] Safety Data Sheets (SDS) often lack specific
hazard statements or pictograms.[4][6]

However, the absence of a formal hazard classification does not imply zero risk. The bioactive
nature of sphingolipids, which are involved in fundamental signaling pathways like apoptosis
and cell cycle regulation, necessitates a cautious and informed approach to disposal.[7][8]
Furthermore, comprehensive ecological toxicity data is largely unavailable.[4][6] Therefore, the
foundational principle of disposal is to prevent its release into the environment and to adhere
strictly to local, state, and federal waste regulations, which always supersede general
guidelines.[5][9] Chemical waste generators are ultimately responsible for correctly classifying
their waste.[3]

Table 1: Key Properties of D-threo-Dihydrosphingosine
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Property Value Source(s)
CAS Number 6036-86-8 [10]
Molecular Formula C1sH39NO2 [10]
Physical State Solid / Powder [4][11]
Storage Temperature -20°C [4][10]

B Soluble in ethanol, DMSO,
Solubility [1][10][12]
chloroform, and methanol.

Pre-Disposal Safety: Personal Protective Equipment
(PPE)

Before handling D-threo-Dihydrosphingosine for any purpose, including disposal, the
implementation of proper engineering controls and PPE is mandatory. The causality is simple:
prevent all routes of exposure—inhalation, ingestion, and dermal contact.[12]

o Engineering Controls: Whenever possible, handle the solid compound in a laboratory fume
hood or an enclosed balance to avoid inhaling fine dust particles.[4][13]

o Eye Protection: Wear appropriate safety goggles or glasses.[4]

e Hand Protection: Use chemical-resistant nitrile gloves. Always inspect gloves before use and
wash hands thoroughly after handling.[13]

o Body Protection: A standard laboratory coat, full-length pants, and closed-toe shoes are
required to prevent skin exposure.[13]

Step-by-Step Disposal Protocols

The appropriate disposal procedure depends on the form of the waste: neat (pure) compound,
contaminated labware, dilute solutions, or spills.

Protocol 3.1: Disposal of Unused/Neat D-threo-
Dihydrosphingosine
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This protocol applies to expired product or residual amounts of the solid compound. The
primary objective is secure containment and proper labeling.

Container Selection: Use a sealable, chemically compatible container clearly labeled for
"Non-Hazardous Chemical Waste" or as required by your institution's hazardous waste
program. A screw-top wide-mouth container is ideal.

Transfer: Carefully transfer the solid D-threo-Dihydrosphingosine into the waste container.
Use a spatula or scoop. Avoid generating dust by performing this transfer in a fume hood.[4]

Labeling: Label the waste container with the full chemical name: "D-threo-
Dihydrosphingosine” and the CAS number "6036-86-8". Ensure the container is dated.

Storage: Keep the waste container sealed and store it in a designated waste accumulation
area, away from incompatible materials.[9]

Final Disposal: Arrange for pickup by your institution's Environmental Health & Safety
(EH&S) department or a licensed chemical waste contractor. Do not mix with other waste
streams unless explicitly permitted by your waste management provider.[5]

Protocol 3.2: Disposal of Contaminated Labware

This includes items like pipette tips, centrifuge tubes, and weigh boats that have come into
direct contact with the compound.

Segregation: Place all contaminated solid waste into a dedicated, clearly labeled waste bag
or container. A common practice is to use a "Dry Lab Waste" or "Chemically Contaminated
Solids" container.

Decontamination (Optional but Recommended): For grossly contaminated items, rinsing with
a suitable solvent (e.g., ethanol) can remove the majority of the residue. The resulting
solvent rinse should be disposed of as liquid chemical waste (see Protocol 3.3).

Containment: Securely seal the container or bag.

Final Disposal: Dispose of the container through your institution's chemical waste stream. Do
not dispose of this material in the regular trash or biohazardous waste unless explicitly
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cleared by your safety office.

Protocol 3.3: Disposal of Solutions Containing D-threo-
Dihydrosphingosine

This protocol applies to solutions in organic solvents like ethanol or DMSO. The key principle is
that the solvent often dictates the hazardous nature of the waste.

Waste Classification: The waste solution must be classified based on its most hazardous
component. For example, a solution of D-threo-Dihydrosphingosine in chloroform is
considered a halogenated hazardous waste.

Container Selection: Use a designated, sealable, and properly vented solvent waste
container (e.g., a carboy for "Non-Halogenated Solvent Waste" if dissolved in
ethanol/DMSO).

Collection: Collect all aqueous and organic solutions containing D-threo-
Dihydrosphingosine in the appropriate liquid waste container. Do not pour down the drain.

[51°]

Labeling: Ensure the waste container label accurately reflects all constituents, including the
full chemical name of the sphingolipid and all solvents with their approximate percentages.

Final Disposal: Manage the container as hazardous chemical waste, arranging for pickup via
your institution's EH&S program.

Spill Management and Decontamination
In the event of a spill, the goal is to contain, clean, and properly dispose of the material and
cleanup supplies.

o Ensure Safety: Restrict access to the spill area. Ensure adequate ventilation.[4]

o Containment: For a solid spill, gently sweep up the powder to avoid creating dust and place it
in a sealed container for disposal.[3][6] For a liquid spill, cover with an inert absorbent
material (e.g., vermiculite, sand, or chemical absorbent pads).
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o Collection: Carefully scoop the absorbent material into a sealable container.

» Surface Decontamination: Leveraging its known solubility, decontaminate the spill surface.
[12] Wipe the area with a cloth dampened with ethanol or another suitable solvent. Perform
at least two consecutive wipes with fresh cloths.

» Waste Disposal: All cleanup materials (absorbent, cloths, gloves) must be placed in a sealed,
labeled bag or container and disposed of as solid chemical waste.[6]

Disposal Workflow Visualization

The following diagram outlines the decision-making process for the proper disposal of D-threo-
Dihydrosphingosine waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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